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Compound of Interest

Compound Name: Tigloylgomisin P

Cat. No.: B15563231

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the dissolution and use of
Tigloylgomisin P in cell culture experiments, designed for researchers in academia and the
pharmaceutical industry.

Product Information

Property Value Reference
Molecular Formula C28H3409 [1]
Molecular Weight 514.56 g/mol [1]
Appearance White to off-white solid [1]

) ) . Anti-HIV and anticancer
Biological Activity i
properties.[1][2]

-20°C, sealed from moisture

Storage (Solid) and light.[1][2]

Solubility and Stock Solution Preparation

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15563231?utm_src=pdf-interest
https://www.benchchem.com/product/b15563231?utm_src=pdf-body
https://www.medchemexpress.com/tigloylgomisin-p.html
https://www.medchemexpress.com/tigloylgomisin-p.html
https://www.medchemexpress.com/tigloylgomisin-p.html
https://www.medchemexpress.com/tigloylgomisin-p.html
https://www.targetmol.com/compound/tigloylgomisin%20p
https://www.medchemexpress.com/tigloylgomisin-p.html
https://www.targetmol.com/compound/tigloylgomisin%20p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Tigloylgomisin P is readily soluble in dimethyl sulfoxide (DMSO).[1][2] It is recommended to
prepare a concentrated stock solution in DMSO, which can then be further diluted in cell culture
medium to the desired final concentration.

Quantitative Solubility Data:

Solvent Concentration Notes Reference

Ultrasonic treatment

may be required. Use
DMSO 50 mg/mL (97.17 mM) [1]

freshly opened DMSO

as it is hygroscopic.

Sonication is
DMSO 40 mg/mL (77.74 mM) [2]
recommended.

Protocol for Preparing a 10 mM Stock Solution in DMSO:
Materials:

e Tigloylgomisin P solid

e Anhydrous/molecular sieve-dried DMSO

« Sterile microcentrifuge tubes or vials

o Vortex mixer

» Ultrasonic water bath (optional, but recommended)

» Pipettes and sterile filter tips

Procedure:

e Weighing: Accurately weigh the desired amount of Tigloylgomisin P. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 5.15 mg of Tigloylgomisin P (Molecular
Weight: 514.56).
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 Dissolution: Add the appropriate volume of DMSO to the vial containing the Tigloylgomisin
P. For a 10 mM stock solution, if you weighed 5.15 mg, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, place the vial in an
ultrasonic water bath for 5-10 minutes.

 Sterilization: While DMSO is considered sterile, for cell culture applications, it is good
practice to filter the stock solution through a 0.22 pum syringe filter into a sterile vial,
especially for long-term storage.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[1] Store the aliquots at -20°C for up to one month or -80°C for
up to six months.[1]

Stock Solution Preparation Table (for 1 mg of Tigloylgomisin P):

Desired Concentration Volume of DMSO to Add
1mM 1.9434 mL
5mM 0.3887 mL
10 mM 0.1943 mL

Use in Cell Culture

Protocol for Treating Cells with Tigloylgomisin P:

Materials:

e Prepared Tigloylgomisin P stock solution (e.g., 10 mM in DMSO)
o Complete cell culture medium appropriate for your cell line

o Cultured cells ready for treatment

Procedure:
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e Thaw Stock Solution: Thaw an aliquot of the Tigloylgomisin P stock solution at room
temperature.

» Prepare Working Solution: Dilute the stock solution in complete cell culture medium to the
desired final concentration. For example, to achieve a final concentration of 10 uM in 10 mL
of medium, add 10 pL of the 10 mM stock solution to the 10 mL of medium (a 1:1000
dilution).

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically below 0.5%) to avoid solvent-induced cytotoxicity. A 1:1000 dilution results in a
0.1% DMSO concentration. Always include a vehicle control (medium with the same final
concentration of DMSO) in your experiments.

o Cell Treatment: Remove the existing medium from your cultured cells and replace it with the
medium containing the desired concentration of Tigloylgomisin P.

 Incubation: Incubate the cells for the desired experimental duration.

Cytotoxicity Data for Common Cell Lines:

Cell Line Glso (M) Reference

A549 (human lung carcinoma) 18.77 [1][2]

KB (human epidermoid
i 13.91 - 28 [1][2]
carcinoma)

Experimental Workflow and Biological Activity

The following diagrams illustrate the general workflow for using Tigloylgomisin P and its
known biological effects.
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Caption: Experimental workflow for preparing and using Tigloylgomisin P in cell culture.
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Caption: Conceptual diagram of the known biological activities of Tigloylgomisin P.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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